Cas no 1391333-56-4 (2-tert-butylazetidine)

• Product Name: 2-tert-butylazetidine
• CAS No: 1391333-56-4
• MF: C₇H₁₅N
• MW: 113.200701951981
• CID: 5208837
• PubChem ID: 58223264
• Update Time: 2026-03-06

2-tert-butylazetidine Chemical and Physical Properties

Names and Identifiers

• 2-tert-butylazetidine

• Inchi： 1S/C7H15N/c1-7(2,3)6-4-5-8-6/h6,8H,4-5H2,1-3H3
• InChI Key： WFUYQBNKQVCFEU-UHFFFAOYSA-N
• SMILES： N1CCC1C(C)(C)C

Additional information on 2-tert-butylazetidine

2-Tert-Butylazetidine: A Comprehensive Overview

2-Tert-butylazetidine, a compound with CAS No. 1391333-56-4, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This azetidine derivative, characterized by its four-membered ring structure, has been the subject of extensive research due to its unique chemical properties and potential applications in drug discovery and materials science. In this article, we delve into the structural features, synthesis methods, and the latest advancements in understanding its biological and chemical behaviors.

The azetidine ring system, which forms the core of 2-tert-butylazetidine, is a four-membered cyclic amine. This structure inherently introduces strain due to its ring size, making it a challenging yet rewarding target for synthetic chemists. The tert-butyl group attached at the 2-position of the azetidine ring adds bulk to the molecule, influencing its steric properties and reactivity. Recent studies have highlighted how this substitution pattern can modulate the molecule's interaction with biological targets, making it a promising candidate for drug design.

One of the most significant advancements in the synthesis of 2-tert-butylazetidine involves the use of catalytic asymmetric methods. Researchers have employed enantioselective organocatalysis to construct the azetidine ring with high enantiomeric excess, which is crucial for exploring its stereochemical effects in biological systems. These methods not only enhance the efficiency of synthesis but also pave the way for large-scale production of enantiopure compounds, essential for pharmaceutical applications.

The biological activity of 2-tert-butylazetidine has been a focal point of recent investigations. Studies have demonstrated that this compound exhibits potential as a modulator of ion channels, particularly in neuronal systems. Its ability to interact with voltage-gated sodium channels suggests its role as a lead compound in developing new therapeutic agents for neurological disorders such as epilepsy and chronic pain. Additionally, research into its anti-inflammatory properties has revealed promising results, indicating its potential application in treating inflammatory diseases.

In terms of chemical applications, 2-tert-butylazetidine has shown utility as a building block in organic synthesis. Its strained ring system makes it an attractive precursor for constructing complex molecules with unique architectures. Recent reports highlight its use in forming macrocyclic compounds through [4+4] cycloaddition reactions, opening new avenues for materials science and supramolecular chemistry.

Environmental considerations are also gaining traction in the study of 2-tert-butylazetidine. Researchers are exploring its biodegradability and ecological impact to ensure sustainable practices in its production and application. Preliminary findings suggest that under certain conditions, the compound can undergo microbial degradation, reducing its environmental footprint.

In conclusion, 2-tert-butylazetidine stands at the intersection of cutting-edge synthetic methodologies and innovative biological applications. Its unique structure and versatile reactivity continue to inspire researchers across multiple disciplines. As ongoing studies unravel more about its properties and potential uses, this compound is poised to make significant contributions to both academic research and industrial applications.